Structural Classification Others
  • Methyl Oleate
    Methyl Oleate
    • Cat. No.:
    • B055201
    • CAS No.:
    • 112-62-9
    • Molecular Formula:
    • C19H36O2
    • Molecular Weight:
    • 296.5 g/mol
    Description
    Oleic acid methyl ester is a clear to amber liquid. Insoluble in water. (NTP, 1992)
    Methyl oleate is a fatty acid methyl ester resulting from the formal condensation of the carboxy group of oleic acid with me...
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  • Platanoside
    Platanoside
    • Cat. No.:
    • B145317
    • CAS No.:
    • 133740-25-7
    • Molecular Formula:
    • C39H32O14
    • Molecular Weight:
    • 724.7 g/mol
    Description
    Platanoside has been reported in Platanus occidentalis, Platanus orientalis, and Coriandrum sativum with data available.
    isolated from Platanus orientalis;  structure in first source...
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  • Negsehisandrin G
    Negsehisandrin G
    • Cat. No.:
    • B161695
    • CAS No.:
    • 1023744-69-5
    • Molecular Formula:
    • C28H36O7
    • Molecular Weight:
    • 484.6 g/mol
    Description
    Negsehisandrin G is a natural product found in Schisandra rubriflora with data available.
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  • Soyacerebroside I
    Soyacerebroside I
    • Cat. No.:
    • B219028
    • CAS No.:
    • 114297-20-0
    • Molecular Formula:
    • C40H75NO9
    • Molecular Weight:
    • 714 g/mol
    Description
    Soya-cerebroside I is a natural product found in Cibotium barometz, Albizia julibrissin, and other organisms with data available.
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  • Crocacin A
    Crocacin A
    • Cat. No.:
    • B1234834
    • CAS No.:
    • Molecular Formula:
    • C31H42N2O6
    • Molecular Weight:
    • 538.7 g/mol
    Description
    Crocacin A is a natural product found in Chondromyces crocatus with data available.
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  • Azaspirene
    Azaspirene
    • Cat. No.:
    • B1251222
    • CAS No.:
    • Molecular Formula:
    • C21H23NO5
    • Molecular Weight:
    • 369.4 g/mol
    Description
    Azaspirene is a natural product found in Neosartorya with data available.
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  • Cidofovir
    Cidofovir
    • Cat. No.:
    • B1669016
    • CAS No.:
    • 113852-37-2
    • Molecular Formula:
    • C8H14N3O6P
    • Molecular Weight:
    • 279.19 g/mol
    Description
    Cidofovir can cause cancer, developmental toxicity, female reproductive toxicity and male reproductive toxicity according to state or federal government labeling requirements.
    Cidofovir anhydrous is cytosine ...
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  • (-)-Dihydrocarveol
    (-)-Dihydrocarveol
    • Cat. No.:
    • B3028896
    • CAS No.:
    • 38049-26-2
    • Molecular Formula:
    • C10H18O
    • Molecular Weight:
    • 154.25 g/mol
    Description
    (-)-dihydrocarveol is the (1R,2R,4R)-stereoisomer of dihydrocarveol. It has a role as a fragrance. It is an enantiomer of a (+)-dihydrocarveol.
    (-)-Dihydrocarveol has been reported in Perilla frutescens, Sola...
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  • Ribulose 1,5-bisphosphate
    Ribulose 1,5-bisphosphate
    • Cat. No.:
    • B3422107
    • CAS No.:
    • 24218-00-6
    • Molecular Formula:
    • C5H12O11P2
    • Molecular Weight:
    • 310.09 g/mol
    Description
    D-ribulose 1,5-bisphosphate is a ribulose phosphate that is D-ribulose attached to phosphate groups at positions 1 and 5. It is an intermediate in photosynthesis. It has a role as an Escherichia coli metabolite ...
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  • Vitamin K
    Vitamin K
    • Cat. No.:
    • B3430288
    • CAS No.:
    • 27696-10-2
    • Molecular Formula:
    • C31H46O2
    • Molecular Weight:
    • 450.7 g/mol
    Description
    Phylloquinone is often called vitamin K1. It is a fat-soluble vitamin that is stable to air and moisture but decomposes in sunlight. It is found naturally in a wide variety of green plants. Phylloquinone is also an antidote for coumatetralyl. Vitamin K is needed for the posttranslational modification of certain proteins, mostly required for blood coagulation.
    Phylloquinone is a metabolite found in or produced by Saccharomyces cerevisiae.
    A lipid cofactor that is required for normal blood clotting. Several forms of vitamin K have been identified: VITAMIN K 1 (phytomenadione) derived from plants, VITAMIN K 2 (menaquinone) from bacteria, and synthetic naphthoquinone provitamins, VITAMIN K 3 (menadione). Vitamin K 3 provitamins, after being alkylated in vivo, exhibit the antifibrinolytic activity of vitamin K. Green leafy vegetables, liver, cheese, butter, and egg yolk are good sources of vitamin K.
    See other relationships..."> 2-methyl-3-(3,7,11,15-tetramethylhexadec-2-enyl)naphthalene-1,4-dione is a member of 1,4-naphthoquinones.
    Vitamin K has been reported in Glycine max, Aronia melanocarpa, and other organisms with data availabl...
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